Cas no 83915-59-7 (13-Hydroxylabda-8(17),14-dien-18-oic acid)

• Product Name: 13-Hydroxylabda-8(17),14-dien-18-oic acid
• CAS No: 83915-59-7
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 837056
• PubChem ID: 38350765
• Update Time: 2025-04-19

13-Hydroxylabda-8(17),14-dien-18-oic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, decahydro-5-[(3R)-3-hydroxy-3-methyl-4-pentenyl]-1,4a-dimethyl-6-met hylene-, (1R,4aR,5S,8aR)-
• 13-Hydroxylabda-8(17),14-dien-18-oic acid
• 1-Naphthalenecarboxylic acid,decahydro-5-[(3R)-3-hydroxy-3-methyl-4-pentenyl]-1,4a-dimethyl-6-...
• 1-Naphthalenecarboxylic acid, decahydro-5-(3-hydroxy-3-methyl-4-pentenyl)-1,4a-dimethyl-6-methylene-, [1R-[1α,4aβ,5β(R*),8aα]]-
• 1-Naphthalenecarboxylic acid, decahydro-5-[(3R)-3-hydroxy-3-methyl-4-pentenyl]-1,4a-dimethyl-6-methylene-, (1R,4aR,5S,8aR)-
• 8(17),14-dien-18-oic13-Hydroxylabda-acid
• 83915-59-7
• AKOS032961981
• (1R,4aR,5S,8aR)-5-[(3R)-3-hydroxy-3-methylpent-4-enyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• [ "" ]

• Inchi： 1S/C20H32O3/c1-6-18(3,23)13-10-15-14(2)8-9-16-19(15,4)11-7-12-20(16,5)17(21)22/h6,15-16,23H,1-2,7-13H2,3-5H3,(H,21,22)/t15-,16+,18-,19+,20+/m0/s1
• InChI Key： LMODNMXJBXUOQF-KRFUXDQASA-N
• SMILES： OC([C@]1(C)CCC[C@]2(C)[C@@H](CC[C@@](C=C)(C)O)C(=C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 320.23500
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 443.0±38.0 °C at 760 mmHg
• Flash Point: 235.8±23.3 °C
• PSA: 57.53000
• LogP: 4.56710
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

13-Hydroxylabda-8(17),14-dien-18-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids